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  4. (E)-2-Methyl-4-[(1R,14aS)-3aβ,4,5,7-tetrahydro-8-hydroxy-3,3,11,11-tetramethyl-13-(3-methyl-2-buteny
(E)-2-Methyl-4-[(1R,14aS)-3aβ,4,5,7-tetrahydro-8-hydroxy-3,3,11,11-tetramethyl-13-(3-methyl-2-buteny (E)-2-Methyl-4-[(1R,14aS)-3aβ,4,5,7-tetrahydro-8-hydroxy-3,3,11,11-tetramethyl-13-(3-methyl-2-buteny
Brand Name: Vulcanchem
CAS No.: 1064-71-7
VCID: VC0085678
InChI: InChI=1S/C33H36O7/c1-17(2)8-9-21-27-20(11-12-30(4,5)38-27)25(35)24-26(36)22-14-19-15-23-31(6,7)40-32(29(19)37,13-10-18(3)16-34)33(22,23)39-28(21)24/h8,10-12,14,16,19,23,35H,9,13,15H2,1-7H3/b18-10+/t19-,23+,32+,33-/m1/s1
SMILES: CC(=CCC1=C2C(=C(C3=C1OC45C6CC(C=C4C3=O)C(=O)C5(OC6(C)C)CC=C(C)C=O)O)C=CC(O2)(C)C)C
Molecular Formula: C33H36O7
Molecular Weight: 544.6 g/mol

(E)-2-Methyl-4-[(1R,14aS)-3aβ,4,5,7-tetrahydro-8-hydroxy-3,3,11,11-tetramethyl-13-(3-methyl-2-buteny

CAS No.: 1064-71-7

Main Products

VCID: VC0085678

Molecular Formula: C33H36O7

Molecular Weight: 544.6 g/mol

(E)-2-Methyl-4-[(1R,14aS)-3aβ,4,5,7-tetrahydro-8-hydroxy-3,3,11,11-tetramethyl-13-(3-methyl-2-buteny - 1064-71-7

CAS No. 1064-71-7
Product Name (E)-2-Methyl-4-[(1R,14aS)-3aβ,4,5,7-tetrahydro-8-hydroxy-3,3,11,11-tetramethyl-13-(3-methyl-2-buteny
Molecular Formula C33H36O7
Molecular Weight 544.6 g/mol
IUPAC Name (E)-4-[(1S,2S,17S,19R)-12-hydroxy-8,8,21,21-tetramethyl-5-(3-methylbut-2-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enal
Standard InChI InChI=1S/C33H36O7/c1-17(2)8-9-21-27-20(11-12-30(4,5)38-27)25(35)24-26(36)22-14-19-15-23-31(6,7)40-32(29(19)37,13-10-18(3)16-34)33(22,23)39-28(21)24/h8,10-12,14,16,19,23,35H,9,13,15H2,1-7H3/b18-10+/t19-,23+,32+,33-/m1/s1
Standard InChIKey COQAPWLZSHQTKA-PVKLYBQVSA-N
Isomeric SMILES CC(=CCC1=C2C(=C(C3=C1O[C@@]45[C@H]6C[C@@H](C=C4C3=O)C(=O)[C@@]5(OC6(C)C)C/C=C(\C)/C=O)O)C=CC(O2)(C)C)C
SMILES CC(=CCC1=C2C(=C(C3=C1OC45C6CC(C=C4C3=O)C(=O)C5(OC6(C)C)CC=C(C)C=O)O)C=CC(O2)(C)C)C
Canonical SMILES CC(=CCC1=C2C(=C(C3=C1OC45C6CC(C=C4C3=O)C(=O)C5(OC6(C)C)CC=C(C)C=O)O)C=CC(O2)(C)C)C
Synonyms isomorellin
PubChem Compound 12313004
Last Modified Nov 11 2021
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